Cas no 1784631-76-0 (tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate)

Tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, a cyclopentyl moiety, and a reactive 2-oxoethyl functionality, making it valuable for selective N-methylation and further functionalization. The Boc group enhances stability during synthetic processes, while the cyclopentyl ring contributes to steric and electronic modulation in target molecules. This compound is particularly useful in peptide chemistry and medicinal chemistry applications, where controlled deprotection and tailored reactivity are required. Its well-defined purity and consistent performance make it a reliable choice for advanced synthetic workflows.
tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate structure
1784631-76-0 structure
Product Name:tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate
CAS No:1784631-76-0
MF:C13H23NO3
MW:241.326624155045
CID:6414705
PubChem ID:105503068
Update Time:2025-06-13

tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 1784631-76-0
    • EN300-1875504
    • tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate
    • Inchi: 1S/C13H23NO3/c1-13(2,3)17-12(16)14(4)11(9-15)10-7-5-6-8-10/h9-11H,5-8H2,1-4H3
    • InChI Key: ZBLVKUOVVOMKKY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C)C(C=O)C1CCCC1)=O

Computed Properties

  • Exact Mass: 241.16779360g/mol
  • Monoisotopic Mass: 241.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate (CAS: 1784631-76-0)

The compound tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate (CAS: 1784631-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate as a key intermediate in the production of novel bioactive molecules. Researchers have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further pharmacological evaluation. The compound's unique structural features, including the cyclopentyl and carbamate moieties, are believed to contribute to its interaction with specific biological targets.

In vitro and in vivo studies have demonstrated that tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory and neurodegenerative pathways. Preliminary data suggest that the compound may modulate key signaling pathways, offering potential therapeutic benefits for conditions such as Alzheimer's disease and chronic inflammation. However, further studies are required to fully elucidate its mechanism of action and optimize its pharmacological profile.

Another area of interest is the compound's potential as a building block for the development of prodrugs. Its stability and reactivity make it a suitable candidate for conjugation with other pharmacophores, enabling the creation of novel drug candidates with improved bioavailability and targeted delivery. Recent publications have highlighted successful applications of this strategy in the design of anticancer and antiviral agents.

Despite these promising findings, challenges remain in the development of tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further research. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, tert-butyl N-(1-cyclopentyl-2-oxoethyl)-N-methylcarbamate represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural properties and biological activity make it a valuable tool for drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic applications will undoubtedly contribute to advancements in the treatment of various diseases.

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